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Compound of Interest

Compound Name: Mecoprop-2-ethylhexyl ester

CAS No.: 71526-69-7

Cat. No.: B1582752

Get Quote

Abstract & Scope
This Application Note details a robust protocol for the quantification of Mecoprop-2-ethylhexyl
ester (Mecoprop-2-EHE) using Gas Chromatography-Mass Spectrometry (GC-MS).

Critical Distinction: Unlike regulatory methods (e.g., EPA 8151) that hydrolyze esters to

measure "Total Mecoprop" acid, this method preserves the intact ester.[1] This is essential for:

Formulation Analysis: Verifying active ingredient integrity in herbicides.[1][2]

Fate & Transport Studies: Distinguishing between the parent ester (lipophilic) and the

degradation acid (hydrophilic) in environmental matrices.[1]

Toxicology: Assessing the specific impact of the ester form before biological hydrolysis.[1]

Chemical Properties & Safety
Analyte: Mecoprop-P 2-ethylhexyl ester[1][3][4][5][6]
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CAS: 861229-15-4 (Mecoprop-P ester) / 71526-69-7 (Racemic)[1]

Molecular Weight: 326.86 g/mol [1]

LogP: ~6.6 (Highly Lipophilic)[1]

Boiling Point: >300°C (Requires high-temperature GC program)

Safety Warning: Mecoprop esters are toxic to aquatic life and potential skin sensitizers.[1][4][5]

All sample preparation must occur in a fume hood.[1]

Analytical Workflow (Visualized)
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Figure 1: Analytical workflow for the isolation and detection of intact Mecoprop-2-EHE.

Sample Preparation Protocols
A. Environmental Water (Liquid-Liquid Extraction)
Target: Trace analysis (ppb level)

Aliquot: Transfer 500 mL of water sample to a separatory funnel.

pH Adjustment: Check pH. Crucial: Maintain pH neutral (6.5–7.5).[1] Do not acidify or basify,

as this accelerates hydrolysis of the ester back to Mecoprop acid.[1]

Extraction: Add 50 mL Dichloromethane (DCM) or Hexane.[1] Shake vigorously for 2

minutes.

Phase Separation: Allow layers to separate. Collect the organic (bottom for DCM, top for

Hexane) layer.[1]

Repeat: Repeat extraction with a fresh 50 mL solvent portion. Combine organic extracts.
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Drying: Pass combined extract through anhydrous Sodium Sulfate (

).

Concentration: Evaporate to dryness under a gentle stream of Nitrogen at 35°C.

Reconstitute in 1 mL Isooctane (or Toluene).

B. Soil/Sediment (QuEChERS Modified)
Target: Adsorbed residues[1]

Weigh: Place 10 g of homogenized soil into a 50 mL centrifuge tube.

Hydrate: Add 5 mL water; vortex to hydrate.

Extract: Add 10 mL Acetonitrile. Vortex for 1 min.

Salting Out: Add QuEChERS salt packet (4g

, 1g

). Shake immediately and vigorously for 1 min.

Centrifuge: 3000 rpm for 5 minutes.

Cleanup (dSPE): Transfer 1 mL supernatant to a dSPE tube (PSA + C18). Vortex and

centrifuge.[1]

Transfer: Transfer supernatant to a GC vial.

Instrumental Method (GC-MS)[1][7][8]
Gas Chromatograph Parameters
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Parameter Setting Rationale

Column
5% Phenyl-methylpolysiloxane

(e.g., DB-5ms, HP-5ms)

Standard non-polar phase for

lipophilic esters.[1]

Dimensions
30 m × 0.25 mm ID × 0.25 µm

film

Standard dimensions for

resolution/capacity.[1]

Carrier Gas
Helium @ 1.2 mL/min

(Constant Flow)

Optimal linear velocity for MS

resolution.[1]

Inlet Mode Splitless (1 min purge)
Maximizes sensitivity for trace

environmental samples.[1]

Inlet Temp 280°C

High enough to volatilize the

ester without thermal

degradation.[1]

Oven Program
80°C (1 min) → 20°C/min →

300°C (Hold 5 min)

Fast ramp to elute heavy ester

(MW 326).[1]

Mass Spectrometer Parameters (EI Source)
Source Temp: 230°C

Quad Temp: 150°C

Transfer Line: 300°C

Ionization: Electron Impact (70 eV)[1]

Acquisition: SIM (Selected Ion Monitoring) for quantification; Scan (50–450 m/z) for

identification.[1]

SIM Table (Target Ions)
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Ion Type m/z Origin/Fragment Structure

Quant (Target) 214

Mecoprop cation (Loss of ester

chain).[1] Stable

chlorophenoxy fragment.[1]

Qual 1 142

4-chloro-2-methylphenol ion

(Characteristic of Mecoprop

core).[1]

Qual 2 326

Molecular Ion (

).[1] Often weak but confirms

intact ester.[1]

Qual 3 169 Chlorophenoxy cation.[1]

Method Validation & Quality Control
Linearity & Calibration
Prepare calibration standards of Mecoprop-2-EHE in Isooctane ranging from 10 ng/mL to 1000

ng/mL.

Acceptance:

.[1][7]

Internal Standard: Use Phenanthrene-d10 or Triphenyl phosphate (added post-extraction) to

correct for injection variability.

Recovery (Accuracy)
Spike blank matrix (water/soil) at 50 ng/mL.[1]

Acceptable Range: 70–120% recovery.[1]

Note: Low recovery often indicates hydrolysis during extraction.[1] Ensure pH is neutral and

drying agents are fresh.[1]
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Limit of Quantitation (LOQ)
Estimated LOQ: 1–5 ng/mL (ppb) in water extracts, depending on concentration factor.[1]

Troubleshooting Guide
Issue Probable Cause Corrective Action

Peak Tailing
Active sites in liner or column.

[1]

Replace inlet liner with

deactivated wool; trim column

10cm.[1]

Mecoprop Acid Peak

Appearance
Hydrolysis of ester.[1][3][8]

Check sample pH.[1][3][8]

Ensure injector temp is not

>280°C (thermal breakdown).

[1]

Low Sensitivity (m/z 326) High fragmentation energy.[1]
Switch Quant ion to 214 (more

stable). Use 326 only for Qual.

Ghost Peaks Carryover.
Run solvent blanks.[1][2] Bake

column at 310°C for 10 min.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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